N-Spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-ylprop-2-enamide

• IUPAC Name: N-spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-ylprop-2-enamide
• InChI: InChI=1S/C14H15NO2/c1-2-13(16)15-12-9-14(12)7-8-17-11-6-4-3-5-10(11)14/h2-6,12H,1,7-9H2,(H,15,16)
• InChI Key: ZLZVSUXEEHSWAW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CC12CCOC3=CC=CC=C23
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

Synthesis Analysis

The synthesis of spiro compounds often involves the use of stereoselective synthetic strategies to form new chemical entities. For instance, an on-water [4 + 2] annulation reaction has been developed for the synthesis of certain spiro scaffolds.

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their bicyclic nature, with the two rings connected by a single atom. This results in a highly 3-dimensional structure, with the planes of the two rings positioned orthogonally.

Chemical Reactions Analysis

Spiro compounds can undergo a variety of chemical reactions, depending on their specific structure and the functional groups they contain. For instance, certain spiro compounds can undergo [4 + 2] annulation reactions.

Physical And Chemical Properties Analysis

Spiro compounds can have a variety of physical and chemical properties, depending on their specific structure. For instance, they can exhibit different levels of lipophilicity, aqueous solubility, and metabolic stability.

Mechanism of Action

The mechanism of action of a spiro compound would depend on its specific structure and the context in which it is used. For instance, in medicinal chemistry, the mechanism of action would depend on the biological target of the compound.

Future Directions

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. Spirocyclic compounds, due to their unique structure and properties, are likely to continue to be a focus of research in the future.